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Compound of Interest

Compound Name: rel-Hydroxy Itraconazole

Cat. No.: B15622575 Get Quote

Essential Safety and Handling Guide for rel-
Hydroxy Itraconazole
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling rel-Hydroxy Itraconazole. The

following procedures are designed to ensure the safe handling, use, and disposal of this active

pharmaceutical ingredient (API).

Hazard Identification and Personal Protective
Equipment
Conflicting information exists regarding the hazard classification of rel-Hydroxy Itraconazole.

While one Safety Data Sheet (SDS) indicates no classification under the Globally Harmonized

System (GHS), another classifies it as harmful if swallowed, a skin and eye irritant, and a

respiratory tract irritant[1]. Therefore, it is imperative to handle this compound with caution,

adhering to the more stringent safety protocols.

The following table summarizes the recommended Personal Protective Equipment (PPE)

based on the potential hazards.
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PPE Category Specification Rationale

Hand Protection
Nitrile gloves (double-gloving is

recommended)

Protects against skin contact

and irritation[1].

Eye Protection

Chemical splash goggles or

safety glasses with side

shields

Protects eyes from airborne

particles and potential

splashes[1].

Respiratory Protection
NIOSH-approved N95 or

higher respirator

Recommended when handling

the powder form to prevent

respiratory tract irritation[1][2].

Use in a well-ventilated area is

crucial[1][3].

Body Protection
Disposable gown or laboratory

coat

Prevents contamination of

personal clothing[2].

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Designated Area: All handling of rel-Hydroxy Itraconazole should be conducted in a

designated area, such as a chemical fume hood or a ventilated balance enclosure, to

minimize exposure[4].

Assembly of Materials: Before commencing work, ensure all necessary equipment, including

spatulas, weighing paper, solvents, and waste containers, are within the designated area to

reduce movement and potential contamination.

2. Weighing and Aliquoting (Powder Form):

Perform all manipulations of the powdered compound within a certified chemical fume hood

to control airborne particles.

Handle the powder gently to avoid the creation of dust clouds.

Use appropriate tools (e.g., anti-static spatulas) to handle the compound.
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3. Solution Preparation:

When dissolving the compound, slowly add the solvent to the powder to prevent splashing.

Keep containers covered or capped as much as possible during the dissolution process.

4. Post-Handling Decontamination:

After handling, thoroughly decontaminate all surfaces, glassware, and equipment with an

appropriate solvent (e.g., 70% ethanol) to inactivate any residual API.

Wash hands thoroughly with soap and water after removing gloves[1].

Disposal Plan
Proper disposal of rel-Hydroxy Itraconazole and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Stream Disposal Procedure

Solid Waste

- Place unused or expired rel-Hydroxy

Itraconazole powder and any materials grossly

contaminated (e.g., weighing paper,

contaminated wipes) into a clearly labeled,

sealed hazardous waste container. - This

container should be designated for "Hazardous

Pharmaceutical Waste" and is typically a black

container[5].

Liquid Waste

- Collect all solutions containing rel-Hydroxy

Itraconazole in a designated, sealed, and clearly

labeled hazardous waste container. - Do not

dispose of this waste down the drain[5].

Contaminated PPE

- Dispose of all used gloves, disposable gowns,

and other contaminated PPE in a designated

hazardous waste bag. - This bag should be

clearly labeled as "Hazardous Drug-Related

Wastes"[6].

Sharps

- Any needles or other sharps used in the

handling of rel-Hydroxy Itraconazole must be

disposed of in a designated sharps container

labeled "HAZARDOUS DRUG WASTE ONLY"

[6].

All hazardous waste must be disposed of through a licensed hazardous waste disposal

company, typically via incineration, in accordance with federal, state, and local regulations[5][6]

[7].

Experimental Workflow for Handling rel-Hydroxy
Itraconazole
Caption: Workflow for the safe handling of rel-Hydroxy Itraconazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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